3,6-Diiodo-1H-indazole

• IUPAC Name: 3,6-diiodo-2H-indazole
• InChI: InChI=1S/C7H4I2N2/c8-4-1-2-5-6(3-4)10-11-7(5)9/h1-3H,(H,10,11)
• InChI Key: XHVJIWVECAQYNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NN=C2C=C1I)I
• Molecular Formula: C7H4I2N2
• DSSTOX Substance ID: DTXSID70619269
• Molecular Weight: 369.93 g/mol
• CAS RN: 319472-78-1

Description

3,6-Diiodo-1H-indazole, also known as I2IN, is an organic compound that has been studied for its potential applications in a variety of scientific fields. It is a heterocyclic compound containing an indazole ring with two iodine atoms attached to the ring. This compound has been studied for its potential uses in laboratory experiments, as well as for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methods

  Indazole derivatives, including those similar to 3,6-Diiodo-1H-indazole, are of great interest in medicinal chemistry for their kinase inhibitory activities. An optimized procedure for accessing 1H-indazole-3-carboxaldehyde derivatives through nitrosation of indoles highlights a general approach to polyfunctionalized 3-substituted indazoles, showcasing the versatility and chemical reactivity of the indazole core (Chevalier et al., 2018) Chevalier et al., 2018.

• Chemical Reactivity and Modifications

  The synthesis of novel heterocycles like 2,3-dihydrooxazolo[3,2-b]indazole for easy access to 1H-indazolones demonstrates the chemical reactivity of indazole derivatives and their potential for creating compounds with varied biological activities (Oakdale et al., 2009) Oakdale et al., 2009.

Medicinal Chemistry and Pharmacology

• Pharmacological Activities

  Indazole derivatives exhibit a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antibacterial effects. The discovery of 1H-indazole-6-amine derivatives as anticancer agents highlights the potential of such compounds in therapeutic applications (Ngo Xuan Hoang et al., 2022) Ngo Xuan Hoang et al., 2022.

• Biological Evaluation

  Indazole scaffolds have been evaluated for their antibacterial and antifungal activities, demonstrating the significance of the indazole core in developing new antimicrobial agents (Panda et al., 2022) Panda et al., 2022.

Novel Applications and Future Perspectives

• Corrosion Inhibition

  Research into the application of indazole derivatives for corrosion inhibition of copper showcases the versatility of indazole compounds beyond pharmacological uses. Specifically, the fabrication of self-assembled monolayers (SAMs) on copper surfaces using indazole derivatives indicates potential in materials science and engineering (Qiang et al., 2018) Qiang et al., 2018.

• Neurological Disorders

  The importance of indazole against neurological disorders has been explored, with compounds showing activity against Parkinson's disease, Alzheimer's disease, and mood disorders. This underlines the potential of indazole derivatives in addressing complex neurological conditions (Pal & Sahu, 2022) Pal & Sahu, 2022.

Safety and Hazards

The safety information for 3,6-Diiodo-1H-indazole includes a GHS07 pictogram and a warning signal word. The hazard statement is H302. Precautionary statements include P280, P305, P338, P351.

Future Directions

Indazole-containing compounds, including 3,6-Diiodo-1H-indazole, have a wide variety of medicinal applications. Therefore, future research may focus on exploring these applications further and developing new synthetic approaches to indazoles.

Mechanism of Action

Target of Action

• Notably, indazole-containing compounds have diverse medicinal applications, including antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial properties .
• For instance, a derivative of 3,6-Diiodo-1H-indazole inhibited cell growth effectively against colon and melanoma cell lines .

Biochemical Pathways

• However, indazoles are known to impact various signaling pathways, including PI3K/Akt, MAPK, and NF-κB pathways .